![molecular formula C18H22N8O B2739463 3-[(1-{3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)amino]-1-methyl-1,2-dihydropyrazin-2-one CAS No. 2198896-91-0](/img/structure/B2739463.png)
3-[(1-{3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)amino]-1-methyl-1,2-dihydropyrazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several heterocyclic rings, including a cyclobutyl ring, a triazolo ring, a pyridazine ring, and a pyrazinone ring . These types of structures are often found in pharmaceutical compounds due to their ability to interact with various biological targets .
Molecular Structure Analysis
The molecule contains several nitrogen atoms in its heterocyclic rings, which can participate in hydrogen bonding and other interactions. This can influence its binding to biological targets .Scientific Research Applications
Synthesis of Heterocyclic Systems
The compound has been utilized in the synthesis of various heterocyclic systems. For instance, Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate was used to prepare 3-[(benzyloxycarbonyl)amino] substituted heterocycles, including [1,2,4]triazolo- pyrimidin-5-one and thiazolo[3,2-a]pyrimidin-5-one. These compounds are significant in developing new pharmacologically active molecules (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Preparation of N-Aminoimidazoles and Triazolo Pyrazines
Another application involves the preparation of N-aminoimidazoles, 3H-pyrroles, and triazolo[1,5-a]pyrazines. These are synthesized using nucleophilic attack on specific aza-dienes, leading to the formation of structurally diverse and biologically significant compounds (Legroux, Schoeni, Pont, & Fleury, 1987).
Synthesis of Pyrazinothienotriazolopyrimidinones
Pyrazinothienotriazolopyrimidinones have been synthesized in an efficient, fast, and mild one-pot procedure. These compounds are promising for further pharmacological evaluations and could potentially lead to new therapeutic agents (Campos, Queiroz, & Berteina‐Raboin, 2017).
Applications in Antimicrobial and Antitumor Agents
Several derivatives of this compound have shown promising results as antimicrobial and antitumor agents. The structural diversity of these compounds provides a wide range of biological activities, which are essential in the development of new drugs (Said, Abouzid, Mouneer, Ahmedy, & Osman, 2004).
Novel Synthetic Pathways
The compound is used in developing new synthetic pathways for various heterocyclic compounds. These novel synthetic strategies are crucial for advancing chemical research and developing new materials and drugs (Al-Afaleq & Abubshait, 2001).
Future Directions
properties
IUPAC Name |
3-[[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-methylamino]-1-methylpyrazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N8O/c1-23-9-8-19-17(18(23)27)24(2)13-10-25(11-13)15-7-6-14-20-21-16(26(14)22-15)12-4-3-5-12/h6-9,12-13H,3-5,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLKVROMTDDOGQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C(C1=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(1-{3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)amino]-1-methyl-1,2-dihydropyrazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.